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For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-XL177A is a highly potent, selective, and irreversible inhibitor of Ubiquitin-Specific

Protease 7 (USP7).[1] It covalently modifies the catalytic cysteine (Cys223) residue within the

active site of USP7, leading to its inactivation.[2][3] USP7 is a deubiquitinating enzyme (DUB)

that plays a critical role in regulating the stability of numerous proteins involved in key cellular

processes, including the p53-MDM2 tumor suppressor pathway.[1][2] By inhibiting USP7,

(Rac)-XL177A leads to the destabilization of MDM2, resulting in the accumulation and

activation of the p53 tumor suppressor protein, which can induce apoptosis or cell cycle arrest

in cancer cells.[3][4][5] The sensitivity to (Rac)-XL177A has been strongly correlated with the

wild-type status of the TP53 gene, making it a promising therapeutic agent for cancers with

intact p53 signaling.[4][5]

These application notes provide detailed protocols for utilizing (Rac)-XL177A in high-

throughput screening (HTS) campaigns to identify and characterize novel USP7 inhibitors and

to probe cellular pathways regulated by USP7.

Data Presentation
The following table summarizes the quantitative data for (Rac)-XL177A's inhibitory activity from

various studies.
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Compound Assay Type Target Cell Line IC50/EC50 Reference

(Rac)-

XL177A

Biochemical

(Ub-AMC)

Full-length

USP7
-

IC50: 0.34

nM
[3][6]

(Rac)-

XL177A

Cellular

(Competitive

ABPP)

USP7 MCF7

IC50: 85 nM

(30 min pre-

incubation)

[3]

(Rac)-

XL177A

Cellular

(Competitive

ABPP)

USP7 MCF7

IC50: 8 nM (4

hr pre-

incubation)

[3]

(Rac)-

XL177A

Cellular (Live

Cell

Competitive

ABPP)

USP7 MCF7

IC50: 39 nM

(6 hr

treatment)

[3]

Signaling Pathway
The diagram below illustrates the primary signaling pathway affected by (Rac)-XL177A.

Inhibition of USP7 by (Rac)-XL177A disrupts the degradation of MDM2, leading to the

stabilization and activation of p53.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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